Cas no 31457-17-7 (1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-)
31457-17-7 structure
Product Name:1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-
CAS No:31457-17-7
MF:C11H12O3
MW:192.211183547974
CID:1447315
Update Time:2024-08-24
1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-
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- Inchi: 1S/C11H12O3/c12-11(13)9-6-3-5-8-4-1-2-7-14-10(8)9/h3,5-6H,1-2,4,7H2,(H,12,13)
- InChI Key: ZOXSMUOXHZMFPL-UHFFFAOYSA-N
- SMILES: O1C2=C(C(O)=O)C=CC=C2CCCC1
Computed Properties
- Exact Mass: 192.07866
Experimental Properties
- Density: 1.219±0.06 g/cm3(Predicted)
- Melting Point: 58-59 °C
- Boiling Point: 359.2±31.0 °C(Predicted)
- PSA: 46.53
- pka: 4.28±0.20(Predicted)
1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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